Cas no 127923-87-9 (Rifapentine hydrochloride)

• Product Name: Rifapentine hydrochloride
• CAS No: 127923-87-9
• MF: C₄₇H₆₅ClN₄O₁₂
• MW: 913.491613149643
• CID: 63907
• PubChem ID: 135565704
• Update Time: 2025-05-20

Rifapentine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Rifapentine hydrochloride
• 3-[[(4-Cyclopentyl-1-piperazinyl)imino]methyl]rifamycin hydrochloride
• 3-[[(4-CYCLOPENTYL-1-PIPERAZINYL)-IMINO]METHYL]RIFAMYCIN
• RIFAMYCIN, 3-[[(4-CYCLOPENTYL-1-PIPERAZINYL)IMINO]METHYL]-, MONOHYDROCHLORIDE
• RIFAPENTINE
• 3-[[(4-CYCLOPENTYL-1-PIPERAZINYL)-IMINO]METHYL]RIFAMYCIN/RIFAPENTINE HYDROCHLORIDE
• 5915QBW8LA
• 127923-87-9
• UNII-5915QBW8LA
• Rifamycin, 3-(((4-cyclopentyl-1-piperazinyl)imino)methyl)-, monohydrochloride
• SCHEMBL5350642
• DTXSID60860763

• Inchi： 1S/C47H64N4O12.ClH/c1-24-13-12-14-25(2)46(59)49-37-32(23-48-51-20-18-50(19-21-51)31-15-10-11-16-31)41(56)34-35(42(37)57)40(55)29(6)44-36(34)45(58)47(8,63-44)61-22-17-33(60-9)26(3)43(62-30(7)52)28(5)39(54)27(4)38(24)53;/h12-14,17,22-24,26-28,31,33,38-39,43,53-57H,10-11,15-16,18-21H2,1-9H3,(H,49,59);1H/b13-12+,22-17+,25-14-,48-23+;/t24-,26+,27+,28+,33-,38-,39+,43+,47-;/m0./s1
• InChI Key： YAXMCEWRTZAGIM-DSTWUDMISA-N
• SMILES： Cl.O(C(C)=O)[C@@H]1[C@H](C)[C@H](C=CO[C@]2(C)C(C3C(=C(C)C(=C4C(=C(C(=C(C=34)O)/C=N/N3CCN(CC3)C3CCCC3)NC(C(C)=CC=C[C@H](C)[C@@H]([C@@H](C)[C@H]([C@H]1C)O)O)=O)O)O)O2)=O)OC |c:46,t:8,48|

Computed Properties

• Exact Mass: 876.45200
• Monoisotopic Mass: 912.4287512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 64
• Rotatable Bond Count: 6
• Complexity: 1730
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 220Ų

Experimental Properties

• PSA: 220.15000
• LogP: 5.66200

Additional information on Rifapentine hydrochloride

Recent Advances in Rifapentine Hydrochloride (CAS 127923-87-9) Research: A Comprehensive Review

Rifapentine hydrochloride (CAS 127923-87-9), a semi-synthetic derivative of rifamycin, has garnered significant attention in recent years due to its potent antibacterial activity, particularly against Mycobacterium tuberculosis. As a long-acting rifamycin, rifapentine hydrochloride offers several advantages over its predecessor, rifampin, including improved pharmacokinetics and reduced dosing frequency. This research brief aims to synthesize the latest findings on rifapentine hydrochloride, focusing on its mechanism of action, clinical applications, and emerging research trends.

Recent studies have elucidated the molecular mechanisms underlying rifapentine hydrochloride's antibacterial activity. The compound exerts its effects by binding to the β-subunit of bacterial DNA-dependent RNA polymerase, thereby inhibiting transcription and ultimately leading to bacterial cell death. Structural analyses using X-ray crystallography have provided detailed insights into the binding interactions between rifapentine hydrochloride and its target, revealing key residues that contribute to its high affinity and specificity. These findings have important implications for the design of next-generation rifamycin derivatives with enhanced efficacy and reduced resistance potential.

In the clinical realm, rifapentine hydrochloride has shown promising results in the treatment of tuberculosis (TB), particularly in shortening treatment durations. The most recent phase III clinical trials have demonstrated that a 4-month regimen containing rifapentine hydrochloride and moxifloxacin is non-inferior to the standard 6-month regimen for drug-susceptible pulmonary TB. These findings represent a significant breakthrough in TB therapy, potentially improving patient compliance and reducing healthcare costs. Additionally, research has explored the use of rifapentine hydrochloride in latent TB infection (LTBI), where weekly dosing regimens have shown excellent efficacy and tolerability.

Emerging research has also investigated novel formulations of rifapentine hydrochloride to enhance its bioavailability and therapeutic potential. Nanoparticle-based delivery systems, including polymeric nanoparticles and liposomes, have been developed to improve the drug's solubility and target specificity. These advanced formulations show particular promise for treating extrapulmonary TB and overcoming the challenges associated with the drug's poor water solubility. Furthermore, combination therapies incorporating rifapentine hydrochloride with other anti-TB agents are being actively explored to combat multidrug-resistant TB strains.

Despite these advancements, challenges remain in the widespread adoption of rifapentine hydrochloride. Recent pharmacovigilance studies have highlighted the need for careful monitoring of drug-drug interactions, particularly with antiretroviral medications in HIV-TB co-infected patients. Additionally, the emergence of rifapentine-resistant strains underscores the importance of judicious use and the development of companion diagnostics. Ongoing research efforts are addressing these challenges through comprehensive surveillance programs and the exploration of novel combination therapies.

Looking forward, the research landscape for rifapentine hydrochloride appears promising. Current investigations are exploring its potential applications beyond TB, including treatment of other mycobacterial infections and certain Gram-positive bacterial infections. The development of more sensitive diagnostic tools to monitor treatment response and detect resistance early is another active area of research. As our understanding of this important therapeutic agent continues to grow, rifapentine hydrochloride is poised to play an increasingly vital role in global efforts to combat infectious diseases.